Cas no 83678-67-5 (gadolinium 2,2',2''-[10-(carboxymethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetate)

gadolinium 2,2',2''-[10-(carboxymethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetate structure
83678-67-5 structure
Product name:gadolinium 2,2',2''-[10-(carboxymethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetate
CAS No:83678-67-5
MF:C16H25N4O8-3.Gd+3
MW:558.6417
CID:1816477
PubChem ID:450231

gadolinium 2,2',2''-[10-(carboxymethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetate Chemical and Physical Properties

Names and Identifiers

    • gadolinium 2,2',2''-[10-(carboxymethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetate
    • gadolinium(3+),2-[4,7,10-tris(carboxylatomethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate
    • 72573-82-1
    • BCP28894
    • Gd-DOTA;Gadolinium DOTA
    • gadolinium(3+);2-[4,7,10-tris(carboxylatomethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate
    • Q27144075
    • Gadoterate
    • Gadolinium-DOTA
    • DTXSID001003675
    • 83678-67-5
    • MOLI000604
    • Inchi: InChI=1S/C16H28N4O8.Gd/c21-13(22)9-17-1-2-18(10-14(23)24)5-6-20(12-16(27)28)8-7-19(4-3-17)11-15(25)26;/h1-12H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28);/q;+3/p-4
    • InChI Key: GFSTXYOTEVLASN-UHFFFAOYSA-J
    • SMILES: C1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]

Computed Properties

  • Exact Mass: 558.08352g/mol
  • Monoisotopic Mass: 558.08352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 425
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 174Ų

gadolinium 2,2',2''-[10-(carboxymethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetate Related Literature

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